Cas no 102210-76-4 (1H-Indole, 2-(3-methyl-1-oxo-2-butenyl)-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole, 2-(3-methyl-1-oxo-2-butenyl)-1-(phenylsulfonyl)-
• CAS No: 102210-76-4
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 1132448
• PubChem ID: 23254190
• Update Time: 2025-04-20

1H-Indole, 2-(3-methyl-1-oxo-2-butenyl)-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(3-methyl-1-oxo-2-butenyl)-1-(phenylsulfonyl)-
• 1-[1-(benzenesulfonyl)indol-2-yl]-3-methylbut-2-en-1-one
• 3-methyl-1-[1-(phenylsulfonyl)-1H-indol-2-yl]but-2-en-1-one
• 2-Buten-1-one, 3-methyl-1-[1-(phenylsulfonyl)-1H-indol-2-yl]-
• DB-218128
• 102210-76-4
• DTXSID70631608
• 3-Methyl-1-(1-(phenylsulfonyl)-1H-indol-2-yl)but-2-en-1-one
• SCHEMBL14730816
• 1-[1-(Benzenesulfonyl)-1H-indol-2-yl]-3-methylbut-2-en-1-one

• Inchi： 1S/C19H17NO3S/c1-14(2)12-19(21)18-13-15-8-6-7-11-17(15)20(18)24(22,23)16-9-4-3-5-10-16/h3-13H,1-2H3
• InChI Key： GMENFGDPWMFUAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C(/C=C(\C)/C)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 339.09301
• Monoisotopic Mass: 339.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 56.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides